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Introduction

Sodium thiocarbonate, particularly in the form of sodium trithiocarbonate (Na₂CS₃), is a highly

effective precipitating agent for the removal of heavy metals from industrial wastewater.[1][2][3]

[4][5] This method presents a robust alternative to conventional hydroxide precipitation,

especially for wastewaters containing complexing agents that can inhibit the removal of metals

as hydroxides.[5][6] The formation of highly insoluble metal thiocarbonate precipitates allows

for the achievement of very low effluent metal concentrations.[2][7][8]

Mechanism of Action

The primary mechanism for heavy metal removal by sodium thiocarbonate is precipitation.

When introduced into wastewater, sodium thiocarbonate dissociates, and the trithiocarbonate

anion (CS₃²⁻) reacts with dissolved divalent heavy metal cations (Me²⁺) to form insoluble metal

trithiocarbonate (MeCS₃) complexes.[5] This reaction effectively removes a variety of heavy

metals, including copper (Cu), cadmium (Cd), zinc (Zn), nickel (Ni), and tin (Sn), from the

aqueous phase.[1][2][5] The general precipitation reaction can be represented as:

Me²⁺ + Na₂CS₃ → MeCS₃(s) + 2Na⁺

The efficiency of this process is influenced by several key parameters, including pH, the

dosage of sodium thiocarbonate, and the reaction time.[1][9]
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Advantages of Sodium Thiocarbonate Precipitation

Compared to conventional hydroxide precipitation methods using reagents like sodium

hydroxide (NaOH) or lime (Ca(OH)₂), sodium thiocarbonate offers several advantages:

Higher Removal Efficiency: Achieves significantly lower residual metal concentrations, even

in the presence of chelating agents.[1][4][6]

Effectiveness over a Wide pH Range: While optimal performance is often observed in the pH

range of 9.0-9.7, it can effectively precipitate metals across a broader pH spectrum

compared to hydroxides.[1][2][6]

Formation of Dense Precipitates: The resulting metal thiocarbonate sludge is typically denser

and more easily dewatered than metal hydroxide sludge.

Reduced Sludge Volume: Can lead to a smaller volume of hazardous sludge for disposal.

[10]

Quantitative Data
The following tables summarize the quantitative data on the efficiency of sodium
thiocarbonate for the removal of various heavy metals from industrial wastewater.

Table 1: Heavy Metal Removal Efficiency using Sodium Trithiocarbonate
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Heavy
Metal

Initial
Concent
ration
(mg/L)

Final
Concent
ration
(mg/L)

Remova
l
Efficien
cy (%)

Optimal
pH

Na₂CS₃
Dose
(mg/L)

Reactio
n Time
(min)

Source

Copper

(Cu)
70.80 0.09 >99.8 9.0 - 9.5

Stoichio

metric
30 [2][10]

Cadmium

(Cd)

Not

Specified

Not

Specified
97.78 9.7 533 23 [1][4]

Zinc (Zn)
Not

Specified

Not

Specified
99.78 9.7 533 23 [1][4]

Nickel

(Ni)
1.10 0.009 >99 9.0 - 9.5

Stoichio

metric
30 [2][10]

Tin (Sn) 3.36 <0.005 >99.8 9.0 - 9.5
Stoichio

metric
30 [2][10]

Table 2: Comparison of Sodium Trithiocarbonate with Conventional Precipitants

Precipitant
Target
Metals

Removal
Efficiency
(%)

pH
Reaction
Time (min)

Source

Na₂CS₃ Cu, Cd, Zn
99.69 (sum of

metals)
9.7 23 [1][4]

NaOH Cu, Cd, Zn
90.84 (sum of

metals)
11 23 [1][4]

Ca(OH)₂ Cu, Cd, Zn
93.97 (sum of

metals)
11 23 [1][4]

CaO Cu, Cd, Zn
93.71 (sum of

metals)
11 23 [1][4]

Experimental Protocols
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1. Synthesis of Sodium Trithiocarbonate (Na₂CS₃) Solution

This protocol is based on the direct synthesis from sodium sulfide (Na₂S) and carbon disulfide

(CS₂).[1][5][11]

Reagents and Materials:

Sodium sulfide (Na₂S)

Carbon disulfide (CS₂)

Deionized water

Reaction vessel with a stirrer

Fume hood

Procedure:

Prepare an aqueous solution of sodium sulfide.

In a well-ventilated fume hood, slowly add carbon disulfide to the sodium sulfide solution

while stirring continuously. An excess of CS₂ is often used to ensure complete reaction.[1]

Continue stirring the mixture at a controlled temperature (e.g., 38°C) for a specified

duration (e.g., 60 minutes) to allow the reaction to proceed to completion.[12]

After the reaction, allow the phases to separate. The resulting product is a clear, dark red,

and alkaline solution of Na₂CS₃.[6]

The concentration of the synthesized Na₂CS₃ solution can be determined by methods

such as titration to quantify the total reducing substances.[1]

2. Protocol for Heavy Metal Removal from Wastewater

This protocol outlines the general steps for precipitating heavy metals from industrial

wastewater using the synthesized sodium trithiocarbonate solution.
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Reagents and Materials:

Wastewater containing heavy metals

Sodium trithiocarbonate (Na₂CS₃) solution (e.g., 40.8%)[1]

Acid (e.g., H₂SO₄) and Base (e.g., NaOH) for pH adjustment

Flocculant solution (e.g., 0.05% Praestol 2500 or Furoflock CW277)[10]

Coagulant (e.g., FeCl₃)

Jar testing apparatus

pH meter

Filtration apparatus

Analytical instrument for metal analysis (e.g., AAS or ICP-OES)

Procedure:

Wastewater Characterization: Analyze the raw wastewater to determine the initial

concentrations of the target heavy metals and other relevant parameters such as pH and

the presence of complexing agents.[1][10]

pH Adjustment: Adjust the pH of the wastewater to the optimal range for precipitation (e.g.,

9.0-9.7) using an acid or base.[1][2]

Coagulant Addition (Optional): Add a coagulant such as ferric chloride (FeCl₃) and stir.[10]

Sodium Thiocarbonate Dosing: Add the calculated stoichiometric or optimized dose of

the Na₂CS₃ solution to the wastewater while stirring.[2][10]

Precipitation and Flocculation:

Continue stirring for the determined optimal reaction time (e.g., 23 minutes) to allow for

the formation of metal thiocarbonate precipitates.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7866974/
https://www.pjoes.com/pdf-76408-24602?filename=Using%20Sodium.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7866974/
https://www.pjoes.com/pdf-76408-24602?filename=Using%20Sodium.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7866974/
https://www.pjoes.com/Using-Sodium-Trithiocarbonate-to-Precipitate-Heavy-Metals-from-Industrial-Wastewater,76408,0,2.html
https://www.pjoes.com/pdf-76408-24602?filename=Using%20Sodium.pdf
https://www.benchchem.com/product/b8280282?utm_src=pdf-body
https://www.pjoes.com/Using-Sodium-Trithiocarbonate-to-Precipitate-Heavy-Metals-from-Industrial-Wastewater,76408,0,2.html
https://www.pjoes.com/pdf-76408-24602?filename=Using%20Sodium.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7866974/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8280282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a flocculant solution and stir slowly to promote the agglomeration of the precipitate

into larger flocs.[10]

Sedimentation: Stop stirring and allow the precipitate to settle for a defined period (e.g.,

30-60 minutes).[10]

Solid-Liquid Separation: Separate the treated water from the sludge by filtration or

decantation.

Analysis: Analyze the final concentration of heavy metals in the treated water to determine

the removal efficiency.

Visualizations
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Caption: Chemical Precipitation of Heavy Metals.
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Caption: Experimental Workflow for Heavy Metal Removal.
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Caption: Logical Relationship in Process Optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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